Cas no 80510-04-9 (Phosphine,1,1'-(1,2-phenylene)bis-)

Phosphine,1,1'-(1,2-phenylene)bis- structure
80510-04-9 structure
Product name:Phosphine,1,1'-(1,2-phenylene)bis-
CAS No:80510-04-9
MF:C6H8P2
MW:142.075242996216
MDL:MFCD00142463
CID:721217
PubChem ID:4346365

Phosphine,1,1'-(1,2-phenylene)bis- Chemical and Physical Properties

Names and Identifiers

    • Phosphine,1,1'-(1,2-phenylene)bis-
    • (2-phosphanylphenyl)phosphane
    • 1,2-diphosphinobenzene
    • 1,2-Phenylenediphosphane
    • 1,2-Bis(phosphino)benzene
    • 1,1′-(1,2-Phenylene)bis[phosphine] (ACI)
    • Phosphine, 1,2-phenylenebis- (9CI)
    • 1,2-Phenylenebis(phosphine)
    • 1,2-Phenylenediphosphine
    • o-Bis(phosphino)benzene
    • o-Diphosphinobenzene
    • o-Phenylenediphosphine
    • 1,2-Phenylenebisphosphine, 98%
    • CS-0106766
    • FT-0690833
    • 1,2-Phenylenebisphosphine
    • SCHEMBL1323897
    • AKOS030211049
    • MFCD00142463
    • (2-phosphanyl-phenyl)-phosphane
    • DTXSID00402181
    • 80510-04-9
    • SY077462
    • DKFDVEXWZZOMGS-UHFFFAOYSA-N
    • DB-009435
    • MDL： MFCD00142463
    • Inchi： 1S/C6H8P2/c7-5-3-1-2-4-6(5)8/h1-4H,7-8H2
    • InChI Key： DKFDVEXWZZOMGS-UHFFFAOYSA-N
    • SMILES： PC1C(P)=CC=CC=1

Computed Properties

  • Exact Mass: 142.01000
  • Monoisotopic Mass: 142.01
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 62.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Surface Charge: 0
  • Topological Polar Surface Area: 0A^2
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Not available
  • Density: 1.101 g/mL at 25 °C(lit.)
  • Boiling Point: 53-55°C 0,25mm
  • Flash Point: 102.1°C
  • PSA: 27.18000
  • LogP: 0.68740
  • Solubility: Not available
  • Sensitiveness: air sensitive

Phosphine,1,1'-(1,2-phenylene)bis- Security Information

Phosphine,1,1'-(1,2-phenylene)bis- Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Phosphine,1,1'-(1,2-phenylene)bis- PricePrice >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
15-0461-1g
1,2-Bis(phosphino)benzene
 80510-04-9 98+%
1g
 2037.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
15-0461-5g
1,2-Bis(phosphino)benzene
 80510-04-9 98+%
5g
 8151.0CNY 2021-07-12
abcr
AB121554-1 g
1,2-Bis(phosphino)benzene, 98%; .
 80510-04-9 98%
1g
 €187.00 2023-06-24
SHANG HAI XIAN DING Biotechnology Co., Ltd.
15-0461-5g
1,2-Bis(phosphino)benzene
 80510-04-9 98+%
5g
 8151CNY 2021-05-08
abcr
AB121554-5 g
1,2-Bis(phosphino)benzene, 98%; .
 80510-04-9 98%
5g
 €730.00 2023-06-24
abcr
AB130274-50g
1,2-Bis(phosphino)benzene, 98% (10 wt% in hexane); .
 80510-04-9 98%
50g
 €804.00 2025-02-18
abcr
AB121554-5g
1,2-Bis(phosphino)benzene, 98%; .
 80510-04-9 98%
5g
 €779.00 2025-02-20
SHANG HAI XIAN DING Biotechnology Co., Ltd.
15-0462-50g
1,2-Bis(phosphino)benzene
 80510-04-9 98+%(10wt%inhexanes)
50g
 8721CNY 2021-05-08
A2B Chem LLC
AH50339-10g
1,2-BIS(PHOSPHINO)BENZENE
 80510-04-9 ≥98%(10 wt% in hexanes)
10g
 $258.00 2024-04-19
SHANG HAI XIAN DING Biotechnology Co., Ltd.
15-0462-50g
1,2-Bis(phosphino)benzene
 80510-04-9 98+%(10wt%inhexanes)
50g
 8721.0CNY 2021-07-12

Phosphine,1,1'-(1,2-phenylene)bis- Production Method

Synthetic Circuit 1

15104-46-8 15104-46-8
80510-04-9 80510-04-9
Reaction Conditions
1.1 Reagents: Chlorotrimethylsilane ,  Lithium aluminum hydride Solvents: Tetrahydrofuran ;  -78 °C; -78 °C → rt; 16 h, rt; rt → 0 °C
1.2 Solvents: Water ;  0 °C
1.3 Reagents: Sodium hydroxide Solvents: Water
Reference
A Benzodiphosphaborolediide
Pearce, Kyle G. ; et al, Chemistry - A European Journal, 2021, 27(66), 16342-16346

Synthetic Circuit 2

82495-67-8 82495-67-8
80510-04-9 80510-04-9
101653-33-2 101653-33-2
38023-29-9 38023-29-9
Reaction Conditions
1.1 Reagents: Zinc chloride Solvents: Diethyl ether ,  Tetrahydrofuran
1.2 Solvents: Tetrahydrofuran
2.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether ,  Tetrahydrofuran
Reference
A convenient synthesis of symmetrical and unsymmetrical 1,2-bis(phosphino)benzenes as ligands for transition metals
Kyba, Evan P.; et al, Organometallics, 1986, 5(6), 1189-94

Synthetic Circuit 3

71838-15-8 71838-15-8
80510-04-9 80510-04-9
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride
Reference
Alkali metal phosphorus compounds and their reactivity. 81.2-Organoelement-1,3-benzodiphospholenes
Issleib, K.; et al, Zeitschrift fuer Anorganische und Allgemeine Chemie, 1984, 519, 75-86

Synthetic Circuit 4

15104-46-8 15104-46-8
80510-04-9 80510-04-9
Reaction Conditions
1.1 Solvents: Tetrahydrofuran
Reference
A facile synthesis of 1,2-bis(phosphino)benzene and related alkylated species
Kyba, Evan P.; et al, Organometallics, 1983, 2(12), 1877-9

Synthetic Circuit 5

80510-04-9 80510-04-9
Reaction Conditions
1.1 -
2.1 Solvents: Tetrahydrofuran
Reference
A facile synthesis of 1,2-bis(phosphino)benzene and related alkylated species
Kyba, Evan P.; et al, Organometallics, 1983, 2(12), 1877-9

Synthetic Circuit 6

80510-04-9 80510-04-9
80510-04-9 80510-04-9
101653-33-2 101653-33-2
38023-29-9 38023-29-9
Reaction Conditions
1.1 Solvents: Dichloromethane
2.1 Reagents: Zinc chloride Solvents: Diethyl ether ,  Tetrahydrofuran
2.2 Solvents: Tetrahydrofuran
3.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether ,  Tetrahydrofuran
Reference
A convenient synthesis of symmetrical and unsymmetrical 1,2-bis(phosphino)benzenes as ligands for transition metals
Kyba, Evan P.; et al, Organometallics, 1986, 5(6), 1189-94

Synthetic Circuit 7

101653-32-1 101653-32-1
101653-31-0 101653-31-0
80510-04-9 80510-04-9
101653-33-2 101653-33-2
38023-29-9 38023-29-9
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether ,  Tetrahydrofuran
Reference
A convenient synthesis of symmetrical and unsymmetrical 1,2-bis(phosphino)benzenes as ligands for transition metals
Kyba, Evan P.; et al, Organometallics, 1986, 5(6), 1189-94

Synthetic Circuit 8

71838-15-8 71838-15-8
80510-04-9 80510-04-9
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride
Reference
A novel synthesis of 1,2-diphosphorylbenzenes
Kyba, Evan P.; et al, Tetrahedron Letters, 1981, 22(20), 1875-8

Synthetic Circuit 9

15104-43-5 15104-43-5
80510-04-9 80510-04-9
Reaction Conditions
1.1 -
2.1 Solvents: Tetrahydrofuran
Reference
A facile synthesis of 1,2-bis(phosphino)benzene and related alkylated species
Kyba, Evan P.; et al, Organometallics, 1983, 2(12), 1877-9

Synthetic Circuit 10

71838-15-8 71838-15-8
80510-04-9 80510-04-9
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride
Reference
1,3-Benzodiphosphole and 1,2-bis[(dimethylamino)alkylidenephosphino]benzene
Issleib, K.; et al, Tetrahedron Letters, 1981, 22(45), 4475-8

Synthetic Circuit 11

82495-67-8 82495-67-8
80510-04-9 80510-04-9
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride
Reference
Synthesis of o-phenylenebis(dibromophosphine) - reaction products of o-phenylenebis(dichlorophosphine)
Woerz, H. J.; et al, Zeitschrift fuer Naturforschung, 1984, (12), 1706-10

Phosphine,1,1'-(1,2-phenylene)bis- Raw materials

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Amadis Chemical Company Limited
(CAS:80510-04-9)Phosphine,1,1'-(1,2-phenylene)bis-
Purity:99%/99%/99%
Quantity:1g/10g/50g
Price ($):301.0/998.0/1589.0